Cas no 2229250-32-0 (3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid)
3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid
- 3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid
- 2229250-32-0
- EN300-1821015
-
- Inchi: 1S/C13H18N2O2/c1-15(2)11-5-3-4-9(6-11)13(12(16)17)7-10(14)8-13/h3-6,10H,7-8,14H2,1-2H3,(H,16,17)
- InChI Key: YGSWOCGHHNATEK-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=CC=C(C=2)N(C)C)CC(C1)N)=O
Computed Properties
- Exact Mass: 234.136827821g/mol
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 66.6Ų
3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821015-0.05g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1821015-0.1g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1821015-0.25g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1821015-0.5g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1821015-1.0g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1821015-2.5g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1821015-5.0g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1821015-10.0g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1821015-1g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1821015-5g |
3-amino-1-[3-(dimethylamino)phenyl]cyclobutane-1-carboxylic acid |
2229250-32-0 | 5g |
$4349.0 | 2023-09-19 |
3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid
Introduction to 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid (CAS No: 2229250-32-0)
3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid, identified by the CAS number 2229250-32-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic and cycloalkyl structure, presents a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and development. The presence of both amino and dimethylamino substituents on the phenyl ring, coupled with the cyclobutane moiety, contributes to its distinct chemical properties and potential biological activities.
The compound's structural framework is particularly intriguing due to the interplay between its aromatic and aliphatic components. The phenyl ring, adorned with electron-donating amino and dimethylamino groups, is known to enhance solubility and interact favorably with biological targets. Meanwhile, the cyclobutane ring introduces rigidity, which can influence molecular shape complementarity with protein receptors. This structural design has implications for modulating binding affinity and selectivity, making it a valuable scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in developing small-molecule inhibitors that target enzymes involved in critical biological pathways. 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid has been investigated for its potential as a precursor or analog in the synthesis of molecules that interact with enzymes such as kinases and phosphodiesterases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain therapeutic targets, which could lead to the development of new treatments for diseases such as cancer and inflammatory disorders.
The synthesis of 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies often include palladium-catalyzed cross-coupling reactions to construct the phenylcyclobutane core, followed by functional group modifications to introduce the amino and dimethylamino groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.
One of the most compelling aspects of 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid is its versatility as a building block for drug discovery. By modifying its structure through chemical derivatization, researchers can explore a wide range of biological activities. For instance, replacing one of the amino groups with other heterocycles or introducing additional substituents can alter its pharmacokinetic properties, such as bioavailability and metabolic stability. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) approaches.
Recent computational studies have begun to unravel the molecular interactions between 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid derivatives and their target proteins. Molecular dynamics simulations have revealed that the compound's rigid cyclobutane ring enhances binding stability by optimizing van der Waals interactions with receptor sites. Additionally, the electron-rich phenyl ring facilitates hydrogen bonding and electrostatic interactions, further strengthening the molecular recognition process. These insights have guided the design of more potent and selective analogs with improved pharmacological profiles.
The potential therapeutic applications of 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid are broad-ranging. In oncology research, derivatives of this compound have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in tumor growth and progression. Similarly, in inflammatory diseases, modified versions have demonstrated anti-inflammatory effects by modulating signaling pathways associated with immune responses. These findings highlight its significance as a lead compound for developing novel therapeutics across multiple disease areas.
In conclusion, 3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid (CAS No: 2229250-32-0) represents a fascinating molecule with substantial potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, position it as a valuable asset in the quest for new drugs targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for this compound, its role in medicinal chemistry is expected to expand further.
2229250-32-0 (3-amino-1-3-(dimethylamino)phenylcyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)